BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization Guide: 3,5-
Dibromo-2-hydrazinyl-6-methylpyridine[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3,5-Dibromo-2-hydrazinyl-6-
Compound Name:

methylpyridine
CAS No.: 1820706-07-7
Cat. No.: B2800000

Get Quote

Executive Summary & Compound Profile

Compound Name: 3,5-Dibromo-2-hydrazinyl-6-methylpyridine CAS Number: 1820706-07-7
(Referenced in chemical libraries) Molecular Formula: CeH7Br2Ns Molecular Weight: 280.95
g/mol (Average) Role: Key nucleophilic intermediate for pyrazolo[4,3-c]pyridines and
[1,2,4]triazolo[4,3-a]pyridines.

Senior Scientist Insight:

The characterization of this molecule hinges on the interplay between the electron-withdrawing
bromine atoms and the electron-donating hydrazine and methyl groups. The 2-hydrazinyl
moiety is the defining functional group, introducing significant exchangeable proton signals in
NMR and characteristic N-H stretching in IR.[1] The 3,5-dibromo substitution pattern creates a
distinct isotope cluster in Mass Spectrometry (1:2:1 ratio), serving as an immediate diagnostic
fingerprint during synthesis monitoring.[1]

Predicted Spectroscopic Data
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Note: The following data is derived from high-confidence structural analogs (e.g., 2-amino-3,5-
dibromo-6-methylpyridine) and standard substituent effects in pyridine chemistry.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR (400 MHz, DMSO-ds)
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. . . . Assighment
Position Shift (0, ppm) Multiplicity Integration Lodi
ogic

The sole
aromatic proton.
Deshielded by
two ortho

H-4 7.95-8.15 Singlet (s) 1H bromine atoms
but shielded by
the para
hydrazine group.

[1]

Secondary
amine proton of
the hydrazine.[1]
Broad Singlet (br Chemical shift is
NH 8.20 - 8.50 1H )
S) concentration-
dependent and
exchangeable

with D20.

Primary amine
protons of the
hydrazine.[1]
NH- 4.20 — 4.60 Broad Singlet (br oH Typically broad
S) due to
guadrupole
broadening from

nitrogen.

Methyl group at
position 6.
Slightly
deshielded by
the pyridine ring

-CHs 2.45-2.55 Singlet (s) 3H

current.
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13C NMR (100 MHz _DMSO-ds)

Position Shift (6, ppm) Assignment Logic
Ipso-carbon attached to the
hydrazine. Highly deshielded

C-2 156.0 — 158.0 _
due to the electronegative
nitrogen.

Ipso-carbon attached to the

C-6 154.0 — 156.0
methyl group.

Aromatic carbon with the lone

C-4 140.0 — 142.0
proton.

Ipso-carbon bearing Bromine.

C-3 106.0 - 108.0 Upfield shift due to the "Heavy
Atom Effect" of Br.
Ipso-carbon bearing Bromine.

C-5 108.0 — 110.0 o
Similar heavy atom effect.

-CHs 22.0-24.0 Methyl carbon.

B. Mass Spectrometry (MS)

lonization Mode: Electrospray lonization (ESI) or EI.[1] Diagnostic Feature: The presence of

two bromine atoms creates a signature 1:2:1 isotope pattern for the molecular ion.

lon (m/z) Intensity (Approx.)[1] Fragment Identity

280 50% [M]*+ (7°Br, 7°Br)

282 100% [M+2]* (7°Br, 81Br)

284 50% [M+4]*+ (1Br, 81Br)

265 Variable [M - NH2]* (Loss of amino
radical)

201/203 Variable [M - Br]* (Loss of bromine)
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C. Infrared Spectroscopy (FT-IR)

Wavenumber (cm—?) Vibration Mode Description

Primary and secondary amine
3300 — 3450 V(N-H) stretching. Often appears as a
doublet or broad band.[1]

Pyridine ring skeletal
1580 — 1600 v(C=N)

vibrations.
1450 — 1500 v(C=C) Aromatic ring breathing.
Characteristic carbon-bromine
600 — 700 v(C-Br)

stretching.

Experimental Protocols
Synthesis Workflow

The synthesis typically proceeds via nucleophilic aromatic substitution (SnAr) of the 2-chloro

precursor.
Reagents:

e Substrate: 3,5-Dibromo-2-chloro-6-methylpyridine (CAS 185017-72-5).
e Nucleophile: Hydrazine hydrate (80% or 98%).[1]

e Solvent: Ethanol or Isopropanol.[1]

Protocol:

Dissolve 1.0 eq of 3,5-dibromo-2-chloro-6-methylpyridine in Ethanol (10 mL/g).

Add 3.0 — 5.0 eq of Hydrazine Hydrate dropwise at room temperature.

Heat to reflux (80°C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

Workup: Cool to 0°C. The product often precipitates as a solid.[1]
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« Filter the solid and wash with cold water (to remove hydrazine salts) and cold ethanol.

o Recrystallization: If necessary, recrystallize from Ethanol/Water.[1]

Validation Checkpoints (Self-Validating System)

e TLC: The product will be significantly more polar (lower R_f) than the chloro-precursor.

» Visual: The reaction mixture typically shifts from colorless/pale yellow to a deeper yellow
upon formation of the hydrazine species.[1]

e Solubility: The product is soluble in DMSO and hot alcohols but insoluble in water, unlike the
hydrazine salts.[1]

Visualization: Synthesis & Logic Flow

The following diagram illustrates the synthesis pathway and the logical flow for spectroscopic
confirmation.

3,5-Dibromo-2-chloro-
6-methylpyridine

3,5-Dibromo-2-hydrazinyl-
6-methylpyridine

Hydrazine Hydrate
(EtOH, Reflux)

S_NAr Mechanism

> MS Confirmation
(m/z 280/282/284 Pattern)

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dibromo-2-hydrazinyl-6-methylpyridine via SnAr and validation
checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. jmolecularsci.com [jmolecularsci.com]

» To cite this document: BenchChem. [Spectroscopic Characterization Guide: 3,5-Dibromo-2-
hydrazinyl-6-methylpyridine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2800000/docs#spectroscopic-characterization-guide-
3-5-dibromo-2-hydrazinyl-6-methylpyridine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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